Cas no 1804876-34-3 (Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate)

Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate is a highly substituted pyridine derivative characterized by multiple electron-withdrawing trifluoromethyl groups at positions 4 and 5, along with a bromomethyl substituent at position 2 and an acetate ester linked to position 3 via methylene (pyridine-3-acetate). This unique structural combination imparts significant electronic effects onto the aromatic pyridine ring. The presence of electron-withdrawing trifluoromethyl groups enhances the ring's electron deficiency and potentially increases metabolic stability or lipophilicity in downstream applications compared to unsubstituted pyridines or those with fewer fluorinated substituents alone. Furthermore, the electrophilic bromomethyl group at position 2 offers a versatile site for nucleophilic substitution reactions (e.g., SN2), while the methyl ester functionality may be susceptible to hydrolysis under basic conditions or serve as an intermediate for further modification reactions leading towards more complex molecules or target compounds (e.g., pharmaceutical leads).

Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate structure

1804876-34-3 structure

Product Name:Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate

CAS No:1804876-34-3

MF:C₁₁H₈BrF₆NO₃

MW:396.080543518066

CID:4845389

Update Time:2025-06-16

Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate
- Inchi： 1S/C11H8BrF6NO3/c1-21-8(20)2-5-7(3-12)19-4-6(10(13,14)15)9(5)22-11(16,17)18/h4H,2-3H2,1H3
- InChI Key： WNCDKEHBUWSDTI-UHFFFAOYSA-N
- SMILES： BrCC1C(CC(=O)OC)=C(C(C(F)(F)F)=CN=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 389
XLogP3: 3.3
Topological Polar Surface Area: 48.4

Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029079435-1g	Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate	1804876-34-3	97%	1g	$1,519.80	2022-04-01

Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804876-34-3)

The compound Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1804876-34-3) is a highly specialized pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate is its role in the development of small-molecule inhibitors. The presence of the bromomethyl group allows for further functionalization, making it a versatile building block in organic synthesis. This aligns with current trends in the pharmaceutical industry, where structure-activity relationship (SAR) studies are critical for optimizing drug candidates. The compound’s pyridine core is also a common motif in many FDA-approved drugs, further highlighting its relevance.

In addition to its pharmaceutical applications, Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate has potential uses in agrochemical research. The trifluoromethyl group is known to enhance the biological activity of pesticides and herbicides, making this compound a candidate for the development of next-generation crop protection agents. With the global focus on sustainable agriculture and precision farming, such advanced intermediates are in high demand.

The synthesis and characterization of Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate require expertise in organofluorine chemistry. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability and bioavailability, which is why fluorinated compounds are a hot topic in both academic and industrial research. This compound’s CAS No. 1804876-34-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and patents.

From a technical standpoint, the handling and storage of Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate require adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper precautions should be taken to ensure safety during experimentation. Researchers often seek information on its solubility, stability, and reactivity, which are critical for its successful application in synthetic workflows.

The commercial availability of Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate is another area of interest. Suppliers and manufacturers often highlight its purity and batch consistency, which are essential for reproducible results in research and development. The compound’s molecular weight and spectroscopic data (e.g., NMR, MS) are frequently requested by chemists for verification purposes.

Looking ahead, the demand for Methyl 2-(bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetate is expected to rise, driven by advancements in medicinal chemistry and agrochemical innovation. Its versatility as a synthetic intermediate positions it as a key player in the development of novel therapeutics and crop protection solutions. As research continues, new applications for this compound may emerge, further solidifying its importance in the chemical sciences.